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Compound of Interest

Compound Name: Bis(2-chloroethyl)-D8 ether

CAS No.: 93952-02-4

Cat. No.: B594919

Get Quote

Executive Safety Directive
STOP AND ASSESS: Bis(2-chloroethyl)-D8 ether is the deuterated analog of Bis(2-

chloroethyl) ether (BCEE). While used primarily as an internal standard in mass spectrometry, it

retains the severe toxicity and peroxide-forming potential of the parent compound.

Critical Warning: Do not treat this merely as "halogenated waste." It is a Class B Peroxide

Former. If the container has been opened and stored for >12 months, or if visible crystals are

present around the cap, DO NOT OPEN OR MOVE THE CONTAINER. Contact your site’s

Environmental Health & Safety (EHS) officer immediately for remote stabilization.

Hazard Profile & Technical Justification
As a Senior Application Scientist, I emphasize that safe disposal relies on understanding the

mechanism of hazard, not just the regulation. The deuteration (D8) increases the compound's

cost and molecular weight but does not alter its chemical reactivity or toxicity profile.
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Parameter Specification Operational Implication

CAS Number
93952-02-4 (Labeled) / 111-

44-4 (Unlabeled)

Use Unlabeled CAS for broad

regulatory searches (RCRA).

RCRA Code U025

Listed Hazardous Waste

(Toxic). Requires specific

tracking.[1][2][3][4]

Flash Point ~55°C (131°F)

Combustible. Keep away from

heat/sparks during transfer.[5]

[6]

Stability Peroxide Former (Group B)

Forms explosive peroxides

upon concentration

(evaporation).

Toxicity Acute Tox. 2 (Inhalation)
Fatal if inhaled. All transfers

must occur in a fume hood.

Solubility Immiscible with water
Do not attempt to dilute with

water for disposal.

Pre-Disposal Verification: The Self-Validating
System
Trust in safety comes from verification. Before disposing of any ether, you must validate its

stability.[7] This protocol creates a "self-validating system" where the waste is proven safe

before it enters the waste stream.

Peroxide Detection Protocol
Requirement: Perform this test if the container was opened >6 months ago.

Visual Inspection: Look for cloudiness, crystals, or precipitate. If found, stop immediately.

Test Strip Method:

Use commercially available peroxide test strips (e.g., Quantofix®).
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Dip the strip into the solvent (or use a pipette to apply one drop).

Interpretation:

< 20 ppm: Safe for standard disposal.

20–100 ppm: Requires chemical reduction (stabilization) before disposal.

> 100 ppm: High Explosion Risk. Contact EHS.

Chemical Stabilization (If 20-100 ppm)
If peroxides are detected but low, you must reduce them to prevent explosion during waste

transport.

Reagent: Acidified Ferrous Sulfate solution (FeSO₄).

Mechanism: Fe²⁺ reduces peroxides (ROOR') to alcohols/ethers, oxidizing to Fe³⁺.

Procedure: Add 20% volume of FeSO₄ solution to the ether; shake gently. Retest.

Operational Disposal Workflow
This workflow assumes the material is chemically stable (<20 ppm peroxides).

Step 1: Container Selection & Labeling
Vessel: Use a High-Density Polyethylene (HDPE) or amber glass container. Avoid metal

cans which can corrode with chlorinated solvents.

Labeling:

Primary Name: Bis(2-chloroethyl) ether (Note "Deuterated" in comments).

Hazards: Flammable, Toxic, Carcinogen.[5][8][9]

Waste Code:U025.[10]

Step 2: Waste Stream Segregation
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Correct Stream:Halogenated Organic Solvents.

Reasoning: The chlorine atoms require high-temperature incineration with scrubbers to

capture acidic byproducts (HCl).

Incompatibility: NEVER mix with:

Oxidizers (Nitric acid, Peroxides) -> Fire/Explosion.[2]

Strong Bases -> Potential dehydrohalogenation reactions.

Step 3: Handling "Empty" Ampoules
Since D8 ether is often sold in expensive, small-volume ampoules (e.g., 1mL):

True Empties: If the ampoule is triple-rinsed with a compatible solvent (e.g.,

Dichloromethane), the rinsate goes to Halogenated Waste. The glass can often be treated as

broken glass trash (verify local regulations).

Residuals: If liquid remains, the entire ampoule must be placed in a wide-mouth jar labeled

as hazardous waste (U025).

Decision Logic Diagram
The following diagram visualizes the critical decision path for disposing of Bis(2-chloroethyl)-
D8 ether, ensuring no step regarding peroxide safety is skipped.
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Figure 1: Decision matrix for the safe assessment and disposal of Bis(2-chloroethyl) ether,

prioritizing peroxide detection.
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Emergency Contingencies
Spill (Small < 10mL):

Evacuate immediate area.[5]

Don PPE (Nitrile gloves are splash protection only; use Silver Shield/Laminate for spill

cleanup).

Absorb with vermiculite or sand.

Place in a sealed container and label as Hazardous Waste.[2][3][7]

Exposure:

Inhalation: Remove to fresh air immediately.[5] This compound is an alkylating agent and

respiratory irritant.

Skin: Wash with soap and water for 15 minutes. Monitor for delayed erythema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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